Cas no 1096949-30-2 (3-Isoquinolinecarboxylic acid, 1-[(2-fluorophenyl)amino]-)

• Product Name: 3-Isoquinolinecarboxylic acid, 1-[(2-fluorophenyl)amino]-
• CAS No: 1096949-30-2
• MF: C₁₆H₁₁FN₂O₂
• MW: 282.269147157669
• CID: 5230467
• Update Time: 2025-07-02

3-Isoquinolinecarboxylic acid, 1-[(2-fluorophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-[(2-fluorophenyl)amino]isoquinoline-3-carboxylic acid
• 1-[(2-fluorophenyl)amino]isoquinoline-3-carboxylicacid
• 3-Isoquinolinecarboxylic acid, 1-[(2-fluorophenyl)amino]-

• Inchi： 1S/C16H11FN2O2/c17-12-7-3-4-8-13(12)18-15-11-6-2-1-5-10(11)9-14(19-15)16(20)21/h1-9H,(H,18,19)(H,20,21)
• InChI Key： NXXNLSFBZIQUGS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC1C2C=CC=CC=2C=C(C(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• XLogP3: 3.9
• Topological Polar Surface Area: 62.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 3-Isoquinolinecarboxylic acid, 1-[(2-fluorophenyl)amino]-

Research Brief on 3-Isoquinolinecarboxylic acid, 1-[(2-fluorophenyl)amino]- (CAS: 1096949-30-2)

3-Isoquinolinecarboxylic acid, 1-[(2-fluorophenyl)amino]-, with the CAS number 1096949-30-2, is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a bioactive molecule, particularly in the context of kinase inhibition and anti-inflammatory applications. This research brief synthesizes the latest findings on this compound, highlighting its structural characteristics, mechanism of action, and therapeutic potential.

The compound belongs to the isoquinoline family, a class of heterocyclic aromatic organic compounds known for their diverse pharmacological activities. The presence of a 2-fluorophenylamino substituent at the 1-position of the isoquinoline scaffold is believed to enhance its binding affinity to specific biological targets. Recent computational and experimental studies have identified this compound as a potent inhibitor of certain protein kinases, which play critical roles in cellular signaling pathways associated with cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 3-Isoquinolinecarboxylic acid, 1-[(2-fluorophenyl)amino]-, on a panel of kinases. The results demonstrated selective inhibition of the JAK2 and FLT3 kinases, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of targeted therapies for myeloproliferative disorders and acute myeloid leukemia (AML). Further in vitro and in vivo studies are warranted to validate its efficacy and safety profiles.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the anti-inflammatory properties of this compound. The researchers found that it significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The compound's mechanism of action appears to involve the modulation of the NF-κB signaling pathway, a key regulator of inflammation. These results highlight its potential as a novel anti-inflammatory agent, although additional pharmacokinetic and toxicological studies are needed to advance its development.

From a structural perspective, the compound's unique features, including the fluorine atom and the isoquinoline core, contribute to its bioactivity. Density functional theory (DFT) calculations and molecular docking studies have provided insights into its binding interactions with target proteins. These computational analyses support the hypothesis that the fluorine atom enhances the compound's binding affinity through favorable electrostatic interactions with kinase active sites.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Recent efforts have focused on synthesizing analogs with improved bioavailability while maintaining the desired biological activity. For instance, a 2024 study reported the synthesis of water-soluble derivatives of 3-Isoquinolinecarboxylic acid, 1-[(2-fluorophenyl)amino]-, which exhibited comparable kinase inhibitory activity but with enhanced solubility profiles.

In conclusion, 3-Isoquinolinecarboxylic acid, 1-[(2-fluorophenyl)amino]-, represents a promising scaffold for the development of kinase inhibitors and anti-inflammatory agents. Its selective inhibition of JAK2 and FLT3 kinases, coupled with its anti-inflammatory effects, positions it as a valuable candidate for further preclinical and clinical evaluation. Future research should focus on addressing its pharmacokinetic limitations and exploring its therapeutic potential in relevant disease models.